Cas no 1820704-11-7 (5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene)

• Product Name: 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene
• CAS No: 1820704-11-7
• MF: C₉H₉BrClFO
• MW: 267.522564649582
• CID: 4619421
• PubChem ID: 75486210
• Update Time: 2025-07-19

5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene
• VXC70411
• Y2795
• 5-bromo-1-chloro-3-fluoro-2-propan-2-yloxybenzene
• MFCD26940386
• E93098
• 1820704-11-7
• BS-31624
• 5-bromo-1-chloro-3-fluoro-2-(propan-2-yloxy)benzene
• CS-0195380

• Inchi： 1S/C9H9BrClFO/c1-5(2)13-9-7(11)3-6(10)4-8(9)12/h3-5H,1-2H3
• InChI Key： MPXIZDDTUKNQCL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)Cl)OC(C)C)F

Computed Properties

• Exact Mass: 265.95093g/mol
• Monoisotopic Mass: 265.95093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene

Introduction to 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene (CAS No. 1820704-11-7)

5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene, identified by its CAS number 1820704-11-7, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule, characterized by its bromo, chloro, fluoro, and isopropoxy substituents, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active compounds. The presence of multiple halogen atoms and an isopropoxy group enhances its reactivity, making it a versatile building block for further chemical modifications.

The compound's molecular structure consists of a benzene ring substituted with a bromine atom at the 5-position, a chlorine atom at the 1-position, a fluorine atom at the 3-position, and an isopropoxy group at the 2-position. This specific arrangement of functional groups imparts distinct electronic and steric properties, which are critical for its role in organic synthesis. The bromo and chloro substituents are particularly noteworthy as they are commonly used in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluoro substituent in 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene contributes to the compound's lipophilicity and metabolic stability, which are key factors in enhancing drug bioavailability and prolonging its therapeutic effect. Moreover, fluorine atoms can influence the binding affinity of molecules to biological targets, making them indispensable in the development of novel therapeutics.

In the realm of agrochemicals, the structural features of 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene make it a promising candidate for synthesizing pesticides and herbicides. The combination of halogenated aromatic rings with an isopropoxy group can confer resistance to degradation by environmental factors, thereby improving the efficacy and persistence of agrochemical formulations. Current research is exploring its potential in developing next-generation crop protection agents that are more sustainable and environmentally friendly.

The synthesis of 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene typically involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully monitored to avoid unwanted side products. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels. These techniques not only enhance the efficiency of synthesis but also open up new possibilities for modifying the compound's structure to tailor its biological activity.

One of the most compelling aspects of 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene is its utility as a precursor in the development of small-molecule inhibitors for various therapeutic targets. For instance, researchers have leveraged its structural motif to design molecules that interact with enzymes involved in cancer pathways. The halogenated aromatic core provides a scaffold that can be further functionalized to achieve high specificity and potency. Preliminary studies have shown that derivatives of this compound exhibit promising inhibitory activity against kinases and other enzymes implicated in tumor growth and progression.

The role of computational chemistry in optimizing the properties of 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity. By simulating interactions with biological targets, scientists can identify optimal analogs for further experimental validation. This interdisciplinary approach has accelerated the discovery process and reduced the time required to bring new drugs to market.

Environmental considerations are also integral to the development and application of 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes that employ recyclable catalysts or biodegradable solvents are being explored as alternatives to traditional methods. Such innovations align with global initiatives to promote sustainable chemistry practices.

The future prospects for 5-Bromo-1-chloro-3-fluoro-2-isopropoxybenzene are vast, particularly as demand for novel fluorinated compounds continues to grow across multiple industries. Ongoing research aims to uncover new applications for this versatile intermediate and expand its utility in drug discovery and material science. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into commercially viable products that address unmet medical needs.